Cas no 1804281-25-1 (1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one
• CAS No: 1804281-25-1
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4978941
• Update Time: 2025-06-08

1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one

• Inchi： 1S/C12H15BrO3/c1-3-16-12-7-11(15-2)5-4-9(12)6-10(14)8-13/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： HXEVBEWPDSOGOS-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1OCC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one (CAS No. 1804281-25-1)

1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one, with the CAS number 1804281-25-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of aryl ketones and is characterized by its unique molecular structure, which includes a bromine substituent and ethoxy-methoxy functional groups. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one has surged, driven by advancements in medicinal chemistry and organic synthesis. Researchers are particularly interested in its potential role in developing targeted therapies and bioactive compounds. The compound's CAS no 1804281-25-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one involves multi-step organic reactions, often starting from 2-ethoxy-4-methoxybenzaldehyde. Its brominated ketone moiety is a key feature that enables further functionalization, making it a sought-after building block in heterocyclic chemistry. The compound's stability under various conditions also contributes to its utility in laboratory-scale and industrial applications.

From an SEO perspective, queries such as "1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one synthesis" and "CAS 1804281-25-1 applications" are trending among chemists and researchers. This aligns with the growing interest in custom synthesis and specialty chemicals. Additionally, the compound's potential in green chemistry initiatives has sparked discussions about its environmental impact and sustainable production methods.

Quality control is critical when working with 1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency. The compound's CAS no 1804281-25-1 is often referenced in technical datasheets and safety guidelines, emphasizing the importance of proper handling and storage.

In the context of drug discovery, 1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one serves as a precursor for pharmacologically active molecules. Its structural features are compatible with click chemistry and other modern synthetic strategies, making it a favorite among medicinal chemists. The rise of AI-driven drug design has further highlighted the need for reliable intermediates like this compound.

Looking ahead, the applications of 1-Bromo-3-(2-ethoxy-4-methoxyphenyl)propan-2-one are expected to expand, particularly in material science and nanotechnology. Its CAS no 1804281-25-1 is likely to remain a key identifier in scientific literature and commercial catalogs. As research continues, this compound may play a pivotal role in developing next-generation therapeutics and advanced materials.